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Compound of Interest

Compound Name: VT02956

Cat. No.: B10861315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of VT02956,

a potent LATS kinase inhibitor, in high-throughput screening (HTS) campaigns. VT02956 is a

valuable tool for interrogating the Hippo signaling pathway and for the discovery of novel

therapeutic agents targeting this critical cellular cascade.

Introduction to VT02956
VT02956 is a highly selective inhibitor of the Large Tumor Suppressor Kinases 1 and 2

(LATS1/2), core components of the Hippo signaling pathway.[1] The Hippo pathway is a crucial

regulator of organ size, cell proliferation, and apoptosis, and its dysregulation is implicated in

various cancers. LATS1/2 kinases act by phosphorylating and inactivating the transcriptional

co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-

binding motif). Inhibition of LATS1/2 by VT02956 leads to the dephosphorylation and nuclear

translocation of YAP/TAZ, subsequent activation of TEAD (TEA domain) transcription factors,

and the expression of downstream target genes involved in cell proliferation and survival.[2][3]

[4] Notably, VT02956 has shown efficacy in inhibiting the growth of ER+ breast cancer cell lines

and patient-derived tumor organoids by repressing the expression of Estrogen Receptor Alpha

(ESR1).[2][3][5]
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The following tables summarize the key quantitative data for VT02956 and other relevant LATS

inhibitors, providing a comparative overview of their potency and assay performance.

Table 1: In Vitro Potency of LATS Kinase Inhibitors

Compound Target IC50 (nM) Assay Type Reference

VT02956 LATS1 0.76
Biochemical

Kinase Assay
[1]

VT02956 LATS2 0.52
Biochemical

Kinase Assay
[1]

GA-017 LATS1 4.10
Biochemical

Kinase Assay
[6]

GA-017 LATS2 3.92
Biochemical

Kinase Assay
[6]

Table 2: High-Throughput Screening Assay Parameters

Assay Type Target Z'-factor
Signal-to-
Background
(S/B) Ratio

Reference

LATS1/2

Biochemical

ELISA

LATS1/2
0.92 (LATS1),

0.93 (LATS2)
Not Reported

Signaling Pathway
The diagram below illustrates the mechanism of action of VT02956 within the Hippo signaling

pathway.
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Caption: Mechanism of VT02956 in the Hippo Signaling Pathway.
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High-Throughput Screening Experimental Protocols
The following protocols describe a primary biochemical screen to identify LATS kinase

inhibitors and a secondary cell-based assay for hit confirmation and characterization.

Primary Screen: Biochemical LATS1/2 Kinase Assay
(ELISA-based)
This assay is designed for the rapid screening of large compound libraries to identify inhibitors

of LATS1/2 kinase activity.

Experimental Workflow Diagram:
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Plate Preparation

Reaction

Detection

Data Acquisition

1. Compound Plating
(384-well)

2. Addition of LATS1/2,
YAP, and ATP

3. Incubation at RT

4. Add Stop Solution

5. Wash Plate

6. Add anti-pYAP Ab

7. Add HRP-conjugated
Secondary Ab

8. Add TMB Substrate

9. Read Absorbance
at 450 nm

 

Cell Culture

Compound Treatment

Lysis and Detection

Data Acquisition

1. Seed Cells
(e.g., HEK293A, MCF-7)

in 384-well plates

2. Incubate Overnight

3. Add Test Compounds

4. Incubate for 24h

5. Lyse Cells

6. Add HTRF Reagents
(anti-pYAP-d2 and

anti-YAP-Eu3+)

7. Incubate at RT

8. Read HTRF Signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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